Cas no 2172230-31-6 (2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid)

• Product Name: 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid
• CAS No: 2172230-31-6
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5928182
• PubChem ID: 165670080
• Update Time: 2025-05-19

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid
• EN300-1493661
• 2172230-31-6
• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-methylbenzoic acid

• Inchi： 1S/C27H24N2O5/c1-16-10-11-23(21(14-16)24(30)31)28-25(32)27(12-13-27)29-26(33)34-15-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-11,14,22H,12-13,15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： DZCHMNONCCWCLS-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid

Introduction to 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid (CAS No. 2172230-31-6)

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid, identified by its CAS number 2172230-31-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amide linkage to a benzoic acid derivative. The presence of these structural motifs not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group, specifically, is widely recognized in the synthesis of peptides and peptidomimetics due to its stability and ease of removal under mild acidic conditions. In the context of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid, the Fmoc moiety serves as an amino protecting group, allowing for selective manipulation of the amino functionality while maintaining the integrity of the rest of the molecule. This feature makes it a valuable intermediate in the construction of more complex pharmaceutical entities.

The cyclopropane ring is another notable structural feature of this compound. Cyclopropanes are known for their strained three-membered ring structure, which can lead to unique reactivity and biological activity. In medicinal chemistry, cyclopropane-containing compounds have been explored for their potential to interact with biological targets in novel ways, often leading to enhanced binding affinity or altered pharmacokinetic profiles. The incorporation of a cyclopropane into 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid suggests that this compound may exhibit distinct biological properties compared to its non-cyclopropane analogs.

The benzoic acid derivative portion of the molecule contributes additional functionality that can influence both the solubility and bioavailability of the compound. Benzoic acid and its derivatives are well-documented for their role in various biological processes, including acting as intermediates in metabolic pathways and serving as pharmacophores in drug molecules. The presence of a 5-methyl substituent on the benzoic acid ring may further modulate the electronic properties and steric environment of the molecule, potentially affecting its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of complex molecules like 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid with biological targets. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases. For instance, preliminary computational analyses have indicated that this molecule could interact with enzymes involved in inflammation or cancer pathways, making it a promising candidate for further investigation.

In vitro studies have begun to explore the pharmacological potential of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid. These studies have focused on evaluating its ability to modulate specific signaling pathways or interfere with disease-related molecular targets. Initial results have shown encouraging signs, particularly in terms of its interaction with enzymes that play a role in cancer progression. The ability of this compound to inhibit these enzymes suggests that it may have therapeutic potential in oncology applications.

The synthesis of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-methylbenzoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the expertise required to produce such compounds but also underscore their importance in modern drug discovery.

The structural complexity of 2-1-(\(({9H}\text{-fluorenyl)methoxycarbonyl}\)amino)cyclopropaneamido\text{-}5\text{-methylbenzoic acid) presents both challenges and opportunities for further development. On one hand, its intricate structure may pose difficulties in terms of scalability and cost-effectiveness during large-scale production. On the other hand, this complexity also offers a rich scaffold for chemical modification, allowing researchers to fine-tune its properties for specific applications.

Future research directions may include exploring derivatives of 2\text{-}1\text{-((\(9H\)\text{-fluorenylmethoxycarbonyl})amino)cyclopropaneamido\text{-}5\text{-methylbenzoic acid that could enhance its pharmacological activity or improve its pharmacokinetic profile. Additionally, investigating its potential use as a tool compound in biochemical assays could provide valuable insights into disease mechanisms and therapeutic strategies.

The development of novel pharmaceutical agents relies heavily on access to high-quality starting materials and intermediates like 2\text{-}1\text{-((\(9H\)\text{-fluorenylmethoxycarbonyl})amino)cyclopropaneamido\text{-}5\text{-methylbenzoic acid (CAS No.\ 2172230\-\ 31\-\ 6). As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain integral to advancing our understanding and treatment options for various diseases.